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Compound of Interest

Compound Name: Amaranth Red 2

Cat. No.: B1171559 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Amaranth Red 2 (also known as FD&C Red No. 2), a synthetic azo dye.

Adherence to these procedural steps is critical for minimizing exposure and ensuring safe

operational workflow and disposal.

Personal Protective Equipment (PPE)
When handling Amaranth Red 2, particularly in its powdered form, a comprehensive suite of

personal protective equipment is required to prevent contact and inhalation. Safety data sheets

consistently recommend the following measures.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1171559?utm_src=pdf-interest
https://www.benchchem.com/product/b1171559?utm_src=pdf-body
https://www.benchchem.com/product/b1171559?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/AM105_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153035000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Specification/Notes

Eye/Face Protection
Safety glasses with side-

shields or Goggles

Must conform to EN166 or

OSHA 29 CFR 1910.133

standards.[2]

Skin Protection
Chemical resistant gloves

(Nitrile rubber)

Inspect gloves prior to use.

Follow proper glove removal

technique.

Long-sleeved clothing or

Chemical resistant apron

Provides a barrier against

incidental skin contact.

Respiratory Protection

Effective dust mask or

NIOSH/MSHA approved

respirator with dust filter

Required when user

operations generate dust or

aerosols.[1] Not typically

needed under normal use

conditions with adequate

ventilation.[2]

Note: As of the latest safety data, specific Occupational Exposure Limits (OELs) for Amaranth
Red 2 have not been established by major regulatory bodies such as OSHA, NIOSH, or

ACGIH.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Amaranth Red 2 will minimize risks. The following workflow

outlines key procedural steps for laboratory personnel.

Preparation and Engineering Controls
Before handling, ensure that the workspace is properly equipped.

Ventilation: All handling of powdered Amaranth Red 2 that may generate dust should be

performed in a well-ventilated area, preferably within a chemical fume hood or using local

exhaust ventilation (LEV).[1][3]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[2]
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Workspace Decontamination: The work area should be clean and free of clutter. Good

housekeeping practices reduce the risk of accidental contamination and exposure.[4]

Handling and Weighing Protocol
Amaranth Red 2 is a dark red to purple powder; handling requires care to prevent the

generation of airborne dust.[5][6]

Container Handling: Transport powdered dye in covered or closed containers.[7] Place the

container as close as possible to the weighing station to minimize the travel distance of open

powder.[7]

Weighing: Weigh the necessary amount of dye on a balance, preferably within an enclosure

or under local exhaust ventilation.[3][7] Use a dedicated scoop for the dye.

Preventing Dust: Avoid actions that can create dust clouds, such as dropping powder from a

height. If weighing into a soluble bag, the sealed bag can be directly added to the solvent,

which can significantly reduce dust exposure.[3]

Dissolving and Solution Handling
Wetting the Dye: When preparing a solution, add the weighed powder to the solvent slowly. If

using a high-speed mixer, ensure the stirrer blades are covered and the powder is fully

wetted before starting the mixer to prevent aerosol generation.[3][7]

Pipetting: Never use mouth suction to pipet a solution. Always use a pipet bulb or other

mechanical pipetting device.[4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the dye and

before eating, drinking, or leaving the laboratory.[4][7]

Spill Management
In the event of a spill, immediate and proper cleanup is crucial.

For small dry spills: Dampen the solid material with water to prevent it from becoming

airborne.[8] Carefully sweep or shovel the dampened material into a suitable, labeled

container for disposal.[1][2]
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Decontamination: Clean the contaminated surface thoroughly with a soap and water

solution.[8]

Reporting: Report all spills to the laboratory supervisor immediately.[4]

Disposal Plan
Proper disposal of Amaranth Red 2 and its associated waste is critical to prevent

environmental contamination. Azo dyes should not be disposed of down the drain.[9]

Waste Collection: All solid waste (e.g., excess powder, contaminated absorbent paper, used

PPE) should be placed in a suitable, closed, and clearly labeled container for hazardous

waste.[1][2]

Liquid Waste: Aqueous solutions of Amaranth Red 2 should be collected in a labeled

hazardous waste container.

Contractor Disposal: Arrange for disposal through a licensed professional waste disposal

service.[9] Adhere to all federal, state, and local environmental regulations regarding the

disposal of chemical waste.

Safe Handling Workflow for Amaranth Red 2
The following diagram illustrates the logical workflow for the safe handling of Amaranth Red 2
in a laboratory setting.
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Figure 1: Procedural Workflow for Amaranth Red 2
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Caption: Procedural Workflow for Amaranth Red 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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